Cas no 545-47-1 (lupeol)

lupeol Properties

Names and Identifiers

• lupeol
• Fagarasterol
• Lup-20(29)-en-3b-ol
• LUPEOL(AS)
• LUPEOL(AS) PrintBack
• LUPEOL(P)
• LUPEOL(RG)(PLEASE CALL) PrintBack
• Lupeol, froM Crataegus pinnatifida
• 20(29)-Lupen-3β-ol
• B-VISCOL
• Cautchicol
• Clerodol
• Fagarsterol
• Lupenol
• MONOGYNOL
• monogynolb
• β-Viscol
• (3beta)-Lup-20(29)-en-3-ol
• Lup-20(29)-en-3-ol
• [ "Lup-20(29)-en-3-ol" ]
• Monogynol B
• farganasterol
• LUPEOL [HSDB]
• LUP-20(29)-EN-3-.BETA.-OL
• Lup-20(29)-en-3beta-ol
• MFCD00017351
• Q409366
• DTXSID901025006
• s3614
• HSDB 7687
• NCI60_042005
• 3beta-lup-20(29)-en-3-ol
• LUPEOL [MI]
• 3.BETA.-HYDROXYLUP-20(29)-ENE
• BDBM50377927
• O268W13H3O
• SCHEMBL148518
• DB12622
• AKOS016008524
• DS-3391
• (3b,13
• LUPEOL, (+)-
• NS00043298
• (1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-1-isopropenyl-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
• Q-100615
• Lup-20(29)-en-3-ol, (3b)-
• (3-.BETA.)-LUP-20(29)-EN-3-OL
• (1R,3aR,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-ol
• CHEMBL289191
• 3beta-HYDROXYLUP-20(29)-ENE
• 20(29)-Lupen-3beta-ol
• Triterpene lupeol
• EINECS 208-889-9
• Lupeol, >=94%
• CCG-268968
• I)-Lup-20(29)-en-3-ol
• NSC-90487
• (3-beta)-Lup-20(29)-en-3-ol
• NSC90487
• UNII-O268W13H3O
• NSC 90487
• beta-Viscol
• CS-7563
• Lup-20(29)-en-3.beta.-ol
• 545-47-1
• LMPR0106130001
• 1ST40145
• (+)-Lupeol
• LUP-20(29)-EN-3-OL, (3-.BETA.)-
• .beta.-Viscol
• CHEBI:6570
• Lup-20(29)-en-3-ol, (3beta)-
• Lup-20(29)-en-3-beta-ol
• Lup-20(29)-en-3-ol, (3.beta.)-
• LUPEOL [INCI]
• Lupeol, analytical standard
• HY-N0790
• L0321
• C08628
• Lup-20(29)-en-3-ol, (3-beta)-
• ConMedNP.2813
• ConMedNP.2814
• ?-Viscol
• (+)-Lupenol
• 3-Epilupeol
• (+)-epi-Lupeol
• epi-Lupeol
• NCGC00168853-06
• NCGC00168853-07
• +Expand

• MDL： MFCD00017351
• InChIKey： MQYXUWHLBZFQQO-QGTGJCAVSA-N
• Inchi： InChI=1S/C30H50O/c1-19(2)20-11-14-27(5)17-18-29(7)21(25(20)27)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h20-25,31H,1,9-18H2,2-8H3/t20-,21+,22-,23+,24-,25+,27+,28-,29+,30+/m0/s1
• SMILES： C[C@]1([C@@]2(CC[C@@]3([H])C4(C)C)C)[C@@](CC[C@]2([H])[C@]3(CC[C@@H]4O)C)([H])[C@]([C@@H]5C(C)=C)([H])[C@](C)(CC5)CC1

Computed Properties

• Exact Mass: 426.386166g/mol
• Surface Charge: 0
• XLogP3: 9.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 426.386166g/mol
• Monoisotopic Mass: 426.386166g/mol
• Topological Polar Surface Area: 20.2Ų
• Heavy Atom Count: 31
• Complexity: 766
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Molecular Weight: 426.7

Experimental Properties

• LogP: 8.02480
• PSA: 20.23000
• Refractive Index: 1.4910 (estimate)
• Boiling Point: 488.1°C at 760 mmHg
• Melting Point: 215°
• Vapor Pressure: 5.03X10-11 mm Hg at 25 °C (est)
• Flash Point: 216.9 °C
• FEMA: 2764
• Solubility: Very soluble in ethanol, acetone, chloroform
• Color/Form: Powder
• Solubility: It is easily soluble in diethyl ether, benzene, petroleum ether and hot ethanol, but almost insoluble in water, dilute acid and dilute alkali.
• Specific Rotation: D20 +27.2° (c = 4.8 in chloroform)
• Density: 0.9457
• Refractive Index: Index of refraction = 1.4910 at 218 °C/D

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